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Compound of Interest

Compound Name: Boc-asp(osu)-obzl

Cat. No.: B558620

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of analytical methods for the characterization
of N-a-t-Butoxycarbonyl-L-aspartic acid a-(N-hydroxysuccinimide) ester [3-benzyl ester,
commonly known as Boc-Asp(OSu)-OBzl. This activated amino acid derivative is a critical
reagent in peptide synthesis and drug development. Accurate characterization is essential to
ensure the quality and integrity of the final peptide products.

This document outlines key analytical techniques, presents typical experimental data, and
provides detailed methodologies. For comparative purposes, this guide also includes data for
an alternative activated aspartic acid derivative, Fmoc-Asp(OtBu)-OSu, which utilizes an
orthogonal protecting group strategy.

Product Specifications at a Glance

A summary of the key physical and chemical properties of Boc-Asp(OSu)-OBzl and the
alternative, Fmoc-Asp(OtBu)-OSu, is presented below. These parameters are fundamental for
the initial identification and quality assessment of these reagents.
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Property Boc-Asp(OSu)-OBzi Fmoc-Asp(OtBu)-OSu
CAS Number 13798-75-9[1][2] 78553-23-8[3][4]
Molecular Formula C20H24N208[1][2] C27H28N208[3][4]
Molecular Weight 420.41 g/mol [1][2] 508.52 g/mol [3][4]
Melting Point 98-102 °C[1] 128-132 °C
_ o [a]20/D -31+1°, ¢ = 0.6% in _
Optical Activity [0]20/D -31£1°, ¢ = 1% in DMF
DMF[1]
) ) >98.0% (CN, calc. based on
Purity (Typical) >98.0% (C/N or HPLC)[1]

dry substance)

Key Analytical Techniques for Characterization

A multi-faceted analytical approach is necessary for the comprehensive characterization of
Boc-Asp(OSu)-OBzl. The following sections detail the primary techniques employed, including
Nuclear Magnetic Resonance (NMR) spectroscopy, High-Performance Liquid Chromatography
(HPLC), Mass Spectrometry (MS), and Fourier-Transform Infrared (FTIR) spectroscopy.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for the structural elucidation of organic molecules. Both H
and 3C NMR are essential for confirming the identity and purity of Boc-Asp(OSu)-OBzl.

1H NMR Spectroscopy provides information on the number and types of protons, their chemical
environment, and their connectivity.

13C NMR Spectroscopy complements *H NMR by providing information on the carbon skeleton
of the molecule.

While specific spectral data for Boc-Asp(OSu)-OBzl is not readily available in the public
domain, the expected chemical shifts can be predicted based on the structure and data from its
precursor, Boc-Asp(OBzl)-OH.

Expected *H NMR Data for Boc-Asp(OSu)-OBzI|
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Expected Chemical Shift

Protons Multiplicity
(ppm)
Boc (t-butyl) ~1.4 s (9H)
B-CH: ~3.0 m (2H)
o-CH ~4.7 m (1H)
Benzyl CHz ~5.1 s (2H)
Aromatic (Phenyl) ~7.3 m (5H)
Succinimide CH:z ~2.8 s (4H)

Expected 3C NMR Data for Boc-Asp(OSu)-OBzI

Carbon Expected Chemical Shift (ppm)
Boc C(CHs)s ~28

Boc C(CHs)s ~80
B-CH2 ~36
o-CH ~49
Benzyl CHz ~67
Aromatic (Phenyl) ~128-135
Boc C=0 ~155
Benzyl Ester C=0 ~170
Succinimide CH2 ~25
Succinimide C=0 ~169
Activated Ester C=0 ~168

High-Performance Liquid Chromatography (HPLC)
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HPLC is the primary method for determining the purity of Boc-Asp(OSu)-OBzl. A reversed-
phase HPLC (RP-HPLC) method is typically employed.

Typical HPLC Purity Data

Compound Purity (%)
Boc-Asp(OSu)-OBzI >98.0
Fmoc-Asp(OtBu)-OSu >98.0

Mass Spectrometry (MS)

Mass spectrometry is used to confirm the molecular weight of Boc-Asp(OSu)-OBzl.
Electrospray ionization (ESI) is a common technique for this type of analysis.

Expected Mass Spectrometry Data

Compound lon Calculated m/z
Boc-Asp(OSu)-OBzI [M+H]* 421.15

[M+Na]* 443.13

Fmoc-Asp(OtBu)-OSu [M+H]* 509.19

[M+Na]* 531.17

Fourier-Transform Infrared (FTIR) Spectroscopy

FTIR spectroscopy is used to identify the functional groups present in the molecule. The
spectrum of Boc-Asp(OSu)-OBzl will show characteristic absorption bands for the carbamate,

ester, and succinimide functional groups.

Expected FTIR Data for Boc-Asp(OSu)-OBzl|
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Functional Group

Wavenumber (cm—?)

N-H Stretch (Carbamate)

~3300-3400

C-H Stretch (Aromatic/Aliphatic)

~2850-3100

C=0 Stretch (Succinimidyl Ester)

~1815, 1785, 1740

C=0 Stretch (Benzyl Ester) ~1735
C=0 Stretch (Boc Carbamate) ~1690
C-O Stretch (Esters, Carbamate) ~1000-1300

Experimental Protocols

Detailed experimental protocols are crucial for obtaining reliable and reproducible analytical

data. The following sections provide generalized protocols for the key analytical techniques.

NMR Spectroscopy Protocol

o Sample Preparation: Dissolve 5-10 mg of the sample in approximately 0.6 mL of a suitable

deuterated solvent (e.g., CDCls, DMSO-ds).

e Instrument: A 400 MHz or higher field NMR spectrometer.

e 'H NMR Acquisition:

o Acquire the spectrum with a sufficient number of scans to obtain a good signal-to-noise

ratio.

o Set the spectral width to cover the expected proton chemical shift range (e.g., 0-12 ppm).

o Use a relaxation delay of at least 1-2 seconds.

e 13C NMR Acquisition:

o Acquire the spectrum using a proton-decoupled pulse sequence.

o Alarger number of scans will be required compared to *H NMR.
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o Set the spectral width to cover the expected carbon chemical shift range (e.g., 0-200
ppm).

o Data Processing: Process the raw data by applying Fourier transformation, phase correction,
and baseline correction. Calibrate the chemical shifts using the residual solvent peak as an
internal standard.

HPLC Protocol

e Instrumentation: A standard HPLC system equipped with a UV detector, a C18 reversed-
phase column (e.g., 4.6 x 150 mm, 5 um), an autosampler, and a column oven.

» Mobile Phase:
o Mobile Phase A: 0.1% Trifluoroacetic acid (TFA) in water.
o Mobile Phase B: 0.1% TFA in acetonitrile.

o Gradient Elution:
o Start with a low percentage of mobile phase B (e.g., 30%).

o Increase the percentage of mobile phase B linearly over a set period (e.g., to 90% over 20
minutes).

o Hold at high percentage of B for a short period to wash the column.

o Return to the initial conditions and equilibrate the column before the next injection.
e Flow Rate: 1.0 mL/min.
e Column Temperature: 25 °C.
e Detection: UV at 220 nm.

o Sample Preparation: Dissolve the sample in the initial mobile phase composition at a
concentration of approximately 1 mg/mL.
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Analysis: Inject a small volume (e.g., 10 pL) of the sample solution. The purity is calculated
from the peak area percentages in the chromatogram.

Mass Spectrometry Protocol

Instrumentation: An electrospray ionization mass spectrometer (ESI-MS).

Sample Preparation: Prepare a dilute solution of the sample (e.g., 10-100 uM) in a suitable
solvent such as acetonitrile or methanol, with or without a small amount of formic acid to
promote protonation.

Infusion: Introduce the sample solution into the ESI source via direct infusion using a syringe
pump.

MS Parameters:
o Set the ion source to positive ion mode.

o Optimize the capillary voltage, cone voltage, and desolvation gas flow and temperature to
obtain a stable and strong signal.

Data Acquisition: Acquire the mass spectrum over a suitable m/z range to observe the
expected molecular ions.

FTIR Spectroscopy Protocol

Instrumentation: A Fourier-Transform Infrared (FTIR) spectrometer, typically equipped with
an Attenuated Total Reflectance (ATR) accessory.

Sample Preparation: Place a small amount of the solid sample directly onto the ATR crystal.

Data Acquisition:

[¢]

Collect a background spectrum of the empty ATR crystal.

[¢]

Collect the sample spectrum.

o

Typically, 16-32 scans are co-added to improve the signal-to-noise ratio.
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o Data Processing: The sample spectrum is automatically ratioed against the background
spectrum to produce the final absorbance or transmittance spectrum.

Experimental Workflows

The following diagrams, generated using the DOT language, illustrate the logical flow of the
analytical characterization process.

Figure 1. General workflow for the analytical characterization of Boc-Asp(OSu)-OBzl.

Figure 2. Detailed workflow for HPLC purity analysis.

Conclusion

The analytical methods described in this guide provide a robust framework for the
comprehensive characterization of Boc-Asp(OSu)-OBzl. By employing a combination of NMR,
HPLC, MS, and FTIR, researchers can confidently verify the identity, purity, and structural
integrity of this critical reagent, thereby ensuring the successful synthesis of high-quality
peptides for research and development. The inclusion of comparative data for Fmoc-
Asp(OtBu)-OSu offers a broader perspective on the analytical characterization of activated
amino acids used in different peptide synthesis strategies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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asp-osu-obzl]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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